Cas no 77278-68-3 (tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate)
77278-68-3 structure
Product Name:tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate
CAS No:77278-68-3
MF:C14H22N2O2S
MW:282.401682376862
CID:1783993
PubChem ID:19377600
Update Time:2025-04-21
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(2-thienylmethyl)-, 1,1-dimethylethylester
- 77278-68-3
- tert-butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate
- CDA27868
- BS-29548
- CS-0209888
- SCHEMBL2023366
- tert-butyl4-(thiophen-2-ylmethyl)piperazine-1-carboxylate
- tert-butyl 4-[(thiophen-2-yl)methyl]piperazine-1-carboxylate
- 1-Boc-4-(thiophen-2-ylmethyl)piperazine
- tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate
-
- Inchi: 1S/C14H22N2O2S/c1-14(2,3)18-13(17)16-8-6-15(7-9-16)11-12-5-4-10-19-12/h4-5,10H,6-9,11H2,1-3H3
- InChI Key: XCORMTCZQFGXFU-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CN1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 282.14036
- Monoisotopic Mass: 282.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61Ų
Experimental Properties
- PSA: 32.78
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320005-5g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 95% | 5g |
$320 | 2021-08-18 | |
| Chemenu | CM320005-10g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 95% | 10g |
$533 | 2021-08-18 | |
| TRC | B922643-100mg |
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B922643-500mg |
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 500mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B922643-1g |
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 1g |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM320005-1g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 95% | 1g |
$167 | 2023-01-18 | |
| Chemenu | CM320005-5g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 95% | 5g |
$501 | 2023-01-18 | |
| A2B Chem LLC | AH58736-1g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 98% | 1g |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AH58736-5g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 98% | 5g |
$402.00 | 2024-04-19 | |
| A2B Chem LLC | AH58736-10g |
tert-Butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
77278-68-3 | 98% | 10g |
$662.00 | 2024-04-19 |
tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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